Cas no 51209-78-0 (Heptanoic acid,2-methyl-, methyl ester)

• Product name: Heptanoic acid,2-methyl-, methyl ester
• CAS No: 51209-78-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 366880
• PubChem ID: 521320

Heptanoic acid,2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2-methyl-, methyl ester
• METHYL 2-METHYLHEPTANOATE
• 2-Methylheptanoicacid methyl ester
• AKOS006280245
• Methyl ester of 2-methylheptanoic acid
• DTXSID00334615
• SCHEMBL3682137
• FUZYFWJHBYRPIP-UHFFFAOYSA-N
• 51209-78-0
• (+)-methyl 2-methylheptanoate
• Heptanoic acid, 2-methyl-, methyl ester

• Inchi： InChI=1S/C9H18O2/c1-4-5-6-7-8(2)9(10)11-3/h8H,4-7H2,1-3H3
• InChI Key： FUZYFWJHBYRPIP-UHFFFAOYSA-N
• SMILES： CCCCCC(C)C(=O)OC

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 26.30000
• LogP: 2.37580

Heptanoic acid,2-methyl-, methyl ester Security Information

Heptanoic acid,2-methyl-, methyl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%